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molecular formula C6H9N3O2 B8359148 3-(2-Aminocarbonylethyl)-2-pyrazolin-5-one

3-(2-Aminocarbonylethyl)-2-pyrazolin-5-one

Cat. No. B8359148
M. Wt: 155.15 g/mol
InChI Key: ZXVUREALMQVYPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07060822B1

Procedure details

A mixture of 3-(ethoxycarbonylmethyl)-2-pyrazolin-5-one (1 g, 5.8 mmol) and NaCN (28 mg, 0.58 mmol) in 30 ml of 9M ammonia in MeOH was heated to 45° C. in sealed tube for 3 days. After cooling, the solvent was evaporated and the residue was suspended in water. The precipitated solid was collected by filtration.
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
28 mg
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
C(O[C:4]([CH2:6][C:7]1[CH2:11][C:10](=[O:12])[NH:9][N:8]=1)=O)C.[C-:13]#[N:14].[Na+].C[OH:17]>N>[NH2:14][C:13]([CH2:4][CH2:6][C:7]1[CH2:11][C:10](=[O:12])[NH:9][N:8]=1)=[O:17] |f:1.2|

Inputs

Step One
Name
Quantity
1 g
Type
reactant
Smiles
C(C)OC(=O)CC1=NNC(C1)=O
Name
Quantity
28 mg
Type
reactant
Smiles
[C-]#N.[Na+]
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
CO
Name
Quantity
30 mL
Type
solvent
Smiles
N

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
45 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated
FILTRATION
Type
FILTRATION
Details
The precipitated solid was collected by filtration

Outcomes

Product
Name
Type
Smiles
NC(=O)CCC1=NNC(C1)=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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